N-acetylphenylalanylglutamic acid
Overview
Description
N-acetylphenylalanylglutamic acid, commonly known as N-Acetyl-L-Phenylalanine-L-Glutamic Acid or N-Acetyl-Phenylalanyl-Glutamic acid (NAAG), is a neuropeptide that is found in the central nervous system (CNS). It is synthesized by the enzyme glutamate carboxypeptidase II (GCPII) and is known to play a crucial role in regulating neurotransmission. NAAG has been studied extensively due to its potential therapeutic applications in treating various neurological disorders.
Mechanism of Action
N-acetylphenylalanylglutamic acid acts as an agonist of the metabotropic glutamate receptor 3 (mGluR3) and regulates the release of glutamate and GABA. It also inhibits the activity of the NMDA receptor, which is involved in the regulation of synaptic plasticity and memory formation.
Biochemical and physiological effects:
This compound has been shown to have various biochemical and physiological effects. It has been found to regulate the release of glutamate and GABA, which are important neurotransmitters involved in various neurological processes. This compound has also been found to inhibit the activity of the NMDA receptor, which is involved in synaptic plasticity and memory formation.
Advantages and Limitations for Lab Experiments
The advantages of using N-acetylphenylalanylglutamic acid in lab experiments include its ability to regulate neurotransmission and its potential therapeutic applications in treating various neurological disorders. However, the limitations of using this compound in lab experiments include its instability and the difficulty in synthesizing it.
Future Directions
For research on N-acetylphenylalanylglutamic acid include studying its potential therapeutic applications in treating various neurological disorders, understanding its role in regulating neurotransmission, and developing more stable and efficient synthesis methods for this compound. Additionally, further research is needed to understand the mechanism of action of this compound and its interactions with other neurotransmitters and receptors in the CNS.
Scientific Research Applications
N-acetylphenylalanylglutamic acid has been extensively studied for its potential therapeutic applications in treating various neurological disorders such as Alzheimer's disease, Parkinson's disease, and schizophrenia. Studies have shown that this compound acts as a modulator of neurotransmission by regulating the release of neurotransmitters such as glutamate and GABA.
properties
IUPAC Name |
2-[(2-acetamido-3-phenylpropanoyl)amino]pentanedioic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N2O6/c1-10(19)17-13(9-11-5-3-2-4-6-11)15(22)18-12(16(23)24)7-8-14(20)21/h2-6,12-13H,7-9H2,1H3,(H,17,19)(H,18,22)(H,20,21)(H,23,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ALKFYDQGZGCQKC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC(CC1=CC=CC=C1)C(=O)NC(CCC(=O)O)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N2O6 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.34 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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